(5-Bromo-2-chloro-4-fluorophenyl)urea

• IUPAC Name: (5-bromo-2-chloro-4-fluorophenyl)urea
• InChI: InChI=1S/C7H5BrClFN2O/c8-3-1-6(12-7(11)13)4(9)2-5(3)10/h1-2H,(H3,11,12,13)
• InChI Key: NUMCCTFBBXAZKB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)F)Cl)NC(=O)N
• Molecular Formula: C7H5BrClFN2O
• Molecular Weight: 267.48 g/mol

Description

(5-Bromo-2-chloro-4-fluorophenyl)urea is a halogenated arylurea derivative characterized by a urea functional group (-NHCONH₂) attached to a trihalogenated phenyl ring. The substituents—bromo (Br), chloro (Cl), and fluoro (F)—at positions 5, 2, and 4, respectively, confer unique electronic and steric properties to the molecule.

Comparison with Similar Compounds

Structural and Physicochemical Properties

A comparison of (5-Bromo-2-chloro-4-fluorophenyl)urea with structurally related compounds is summarized below:

Compound Name	Molecular Formula	Molecular Weight	Substituent Positions	Functional Group	Key Properties
(5-Bromo-2-chloro-4-fluorophenyl)urea	C₇H₅BrClFN₂O	283.48 (calc.)	5-Br, 2-Cl, 4-F	Urea	High polarity, potential H-bonding
(2-Bromo-4-fluorophenyl)urea	C₇H₆BrFN₂O	233.04	2-Br, 4-F	Urea	Lower molecular weight, fewer halogens
5-Bromo-2-chloro-4-fluorophenyl methyl carbonate	C₈H₅BrClFO₃	283.48	5-Br, 2-Cl, 4-F	Methyl carbonate	Ester group, higher lipophilicity

Key Observations:

• Functional Group Impact : Replacing the urea group with a methyl carbonate (as in the methyl carbonate derivative) significantly modifies reactivity. Urea derivatives typically exhibit stronger hydrogen-bonding capacity, which is critical in biological interactions (e.g., enzyme inhibition), while methyl carbonates may serve as prodrugs or hydrolytic intermediates .